Cas no 1170190-33-6 (4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile)

• Product Name: 4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile
• CAS No: 1170190-33-6
• MF: C₂₀H₁₉N₅O
• MW: 345.397763490677
• CID: 6064550
• PubChem ID: 44063609
• Update Time: 2025-08-05

4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile
• Benzonitrile, 4-[[4-(1H-benzimidazol-2-ylmethyl)-1-piperazinyl]carbonyl]-
• 4-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazine-1-carbonyl)benzonitrile
• AKOS024515800
• 4-[4-(1H-benzimidazol-2-ylmethyl)piperazine-1-carbonyl]benzonitrile
• F5614-0081
• 1170190-33-6
• 4-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}benzonitrile

• Inchi： 1S/C20H19N5O/c21-13-15-5-7-16(8-6-15)20(26)25-11-9-24(10-12-25)14-19-22-17-3-1-2-4-18(17)23-19/h1-8H,9-12,14H2,(H,22,23)
• InChI Key： KOWVVEIISQDFOQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CCN(CC3NC4=CC=CC=C4N=3)CC2)=O)C=C1

Computed Properties

• Exact Mass: 345.15896025g/mol
• Monoisotopic Mass: 345.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile

Comprehensive Overview of 4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile (CAS No. 1170190-33-6)

The compound 4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile (CAS No. 1170190-33-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a benzodiazole core linked to a piperazine moiety via a carbonyl bridge, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile scaffold aligns with this trend, as its heterocyclic components are frequently explored in drug design. Its nitrile functional group further enhances its versatility, enabling interactions with biological targets through hydrogen bonding or covalent modification. This has led to increased searches for "benzodiazole derivatives in drug discovery" and "piperazine-based kinase inhibitors" across academic and industrial platforms.

The synthesis of CAS No. 1170190-33-6 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its purity and stability are critical for preclinical studies, prompting discussions on "analytical methods for nitrile-containing compounds" in forums and publications. Additionally, its lipophilicity and solubility profiles are often optimized to improve bioavailability, a topic frequently queried in AI-driven drug development tools.

Beyond pharmaceuticals, 4-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazine-1-carbonyl}benzonitrile has potential applications in material science, particularly in the design of fluorescent probes due to its benzodiazole chromophore. This aligns with growing interest in "organic electronics" and "sensors for biomedical imaging," as evidenced by rising search volumes. Its thermal and photochemical stability further make it a candidate for advanced polymeric materials.

In summary, CAS No. 1170190-33-6 represents a multifaceted compound with broad interdisciplinary relevance. Its structural features and functional groups cater to pressing needs in drug discovery and material innovation, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.